Cas no 58586-04-2 (1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid)
58586-04-2 structure
Product Name:1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid
CAS No:58586-04-2
MF:C16H14N2O2
MW:266.294563770294
CID:1610928
PubChem ID:3041820
Update Time:2025-04-21
1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid
- 1-[(2-methylphenyl)methyl]indazole-3-carboxylic acid
- CHEMBL3276589
- 1-(2-Methyl-benzyl)-1H-indazole-3-carboxylic acid
- 1H-Indazole-3-carboxylic acid, 1-[(2-methylphenyl)methyl]-
- 58586-04-2
- 1H-Indazole-3-carboxylic acid, 1-(2-methylbenzyl)-
- 1-[(2-Methylphenyl)methyl]-1H-indazole-3-carboxylic acid
- GC7N8Z6PTH
- BRN 0810672
- AKOS012407085
- DTXSID00207299
-
- Inchi: 1S/C16H14N2O2/c1-11-6-2-3-7-12(11)10-18-14-9-5-4-8-13(14)15(17-18)16(19)20/h2-9H,10H2,1H3,(H,19,20)
- InChI Key: YTQCRNRXNBCBHI-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N(CC2C=CC=CC=2C)N=1)=O
Computed Properties
- Exact Mass: 266.10562
- Monoisotopic Mass: 266.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 502.1°C at 760 mmHg
- Flash Point: 257.5°C
- Refractive Index: 1.641
- PSA: 55.12
1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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